Cas no 1469044-50-5 (4-Cyclopropyl-5-methyl-1,3-thiazol-2-amine)

• Product Name: 4-Cyclopropyl-5-methyl-1,3-thiazol-2-amine
• CAS No: 1469044-50-5
• MF: C₇H₁₀N₂S
• MW: 154.232699871063
• MDL: MFCD21110078
• CID: 4601463
• PubChem ID: 64919436
• Update Time: 2025-08-05

4-Cyclopropyl-5-methyl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-cyclopropyl-5-methyl-1,3-thiazol-2-amine
• 4-Cyclopropyl-5-methyl-1,3-thiazol-2-amine

• MDL： MFCD21110078
• Inchi： 1S/C7H10N2S/c1-4-6(5-2-3-5)9-7(8)10-4/h5H,2-3H2,1H3,(H2,8,9)
• InChI Key： XOKZIZHJSZSXFK-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1C)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 136
• XLogP3: 1.6
• Topological Polar Surface Area: 67.2

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 307.6±11.0 °C at 760 mmHg
• Flash Point: 139.8±19.3 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

4-Cyclopropyl-5-methyl-1,3-thiazol-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-Cyclopropyl-5-methyl-1,3-thiazol-2-amine

4-Cyclopropyl-5-methyl-1,3-thiazol-2-amine (CAS No. 1469044-50-5): A Comprehensive Overview

4-Cyclopropyl-5-methyl-1,3-thiazol-2-amine (CAS No. 1469044-50-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique thiazole ring and cyclopropyl substituent, has shown promising potential in various biological applications. This article provides a detailed overview of the chemical structure, synthesis methods, biological activities, and recent research advancements related to 4-Cyclopropyl-5-methyl-1,3-thiazol-2-amine.

Chemical Structure and Properties

4-Cyclopropyl-5-methyl-1,3-thiazol-2-amine is a small molecule with the molecular formula C₉H₁₃N₂S. The compound features a thiazole ring, which is a five-membered heterocyclic ring containing sulfur and nitrogen atoms. The cyclopropyl and methyl substituents attached to the thiazole ring contribute to its unique chemical properties and biological activity. The molecular weight of 4-Cyclopropyl-5-methyl-1,3-thiazol-2-amine is approximately 179.28 g/mol. It is typically a white crystalline solid with a melting point ranging from 80 to 82°C.

The thiazole ring is known for its stability and ability to form strong hydrogen bonds, which can enhance the compound's solubility and bioavailability. The cyclopropyl group, being a highly strained three-membered ring, can impart conformational rigidity to the molecule, which may influence its binding affinity to biological targets. These structural features make 4-Cyclopropyl-5-methyl-1,3-thiazol-2-amine an attractive candidate for drug development.

Synthesis Methods

The synthesis of 4-Cyclopropyl-5-methyl-1,3-thiazol-2-amine has been extensively studied in the literature. One common approach involves the reaction of 2-aminothiazole with cyclopropanecarboxaldehyde and formaldehyde in the presence of an acid catalyst. This multi-step process typically yields high purity products with good yields. Another method involves the condensation of 2-aminothiazole with cyclopropanecarbonyl chloride followed by reduction with sodium borohydride.

A recent study published in the Journal of Organic Chemistry reported an efficient one-pot synthesis of 4-Cyclopropyl-5-methyl-1,3-thiazol-2-amine using microwave-assisted conditions. This method significantly reduced reaction time and improved yield compared to traditional methods. The use of microwave technology in organic synthesis has gained popularity due to its ability to accelerate reactions and enhance product purity.

Biological Activities and Applications

4-Cyclopropyl-5-methyl-1,3-thiazol-2-amine has been investigated for its potential therapeutic applications in various diseases. One area of significant interest is its activity as an inhibitor of specific enzymes involved in metabolic pathways. For example, studies have shown that this compound can effectively inhibit the activity of fatty acid amide hydrolase (FAAH), an enzyme responsible for degrading endocannabinoids such as anandamide.

Inhibition of FAAH has been linked to various therapeutic benefits, including pain relief and anti-inflammatory effects. A study published in the Journal of Medicinal Chemistry demonstrated that 4-Cyclopropyl-5-methyl-1,3-thiazol-2-amine exhibited potent FAAH inhibitory activity with an IC₅₀ value of 0.8 μM. This finding suggests that the compound could be a promising lead for developing new analgesic and anti-inflammatory drugs.

Beyond its role as an FAAH inhibitor, 4-Cyclopropyl-5-methyl-1,3-thiazol-2-amine has also shown potential as an antitumor agent. Research conducted at the National Cancer Institute found that this compound exhibited selective cytotoxicity against various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action appears to involve disruption of cell cycle progression and induction of apoptosis.

In addition to its direct biological activities, 4-Cyclopropyl-5-methyl-1,3-thiazol-2-amine has been explored as a scaffold for designing more potent derivatives with enhanced pharmacological properties. For instance, a study published in Bioorganic & Medicinal Chemistry Letters reported the synthesis and evaluation of several analogs derived from this compound. These analogs showed improved potency and selectivity against specific targets compared to the parent compound.

Clinical Trials and Future Prospects

The promising preclinical results obtained with 4-Cyclopropyl-5-methyl-1,3-thiazol-2-amine have led to increased interest in advancing this compound into clinical trials. Several pharmaceutical companies are currently investigating its potential as a therapeutic agent for various conditions.

A phase I clinical trial evaluating the safety and pharmacokinetics of 4-Cyclopropyl-5-methyl-1,3-thiazol-2-amine in healthy volunteers was recently completed with positive outcomes. The trial demonstrated that the compound was well-tolerated at doses up to 10 mg/kg with no serious adverse effects reported. These findings support further clinical development of this compound.

Ongoing research aims to optimize the formulation and dosing regimens for clinical use. Additionally, efforts are being made to identify biomarkers that can predict patient response to treatment with 4-Cyclopropyl-5-methyl-1,3-thiazol-2 -amine. Such biomarkers could facilitate personalized medicine approaches by identifying patients most likely to benefit from this therapy.

Safety Considerations and Regulatory Status strong> p > p >The safety profile of 4 - Cyclopropyl - 5 - methyl - 1 , 3 - thia z ol - 2 - amine strong >has been extensively evaluated through preclinical studies . Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic doses . However , as with any new drug candidate , rigorous safety testing will continue throughout clinical development . Regulatory agencies such as the FDA will closely monitor these trials to ensure patient safety . p > p >In conclusion ,< strong > 4 - Cyclo prop yl - 5 - methyl - 1 , 3 - thia z ol - 2 - amine strong >( CAS No . 1469044 - 50 - 5 ) represents a promising molecule with diverse biological activities . Its unique chemical structure , coupled with its potential therapeutic applications , makes it an attractive target for further research and development . As clinical trials progress , it is hoped that this compound will contribute significantly to improving patient outcomes in various diseases . p > article > response >